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Compound of Interest

N-Stearoyl-DL-
Compound Name:
dihydrolactocerebroside

Cat. No.: B091782

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling N-Stearoyl-DL-dihydrolactocerebroside. The
following procedures ensure safe handling, storage, and disposal of this compound.

Compound Information

Identifier Value

Chemical Name N-Stearoyl-DL-dihydrolactocerebroside
CAS Number 15373-20-3

Molecular Formula CasH93NO13

Molecular Weight 892.25

Appearance Solid (Assumed)

Primary Route of Exposure Inhalation of dust, skin and eye contact

Hazard Identification and Precautionary Measures

The hazards of N-Stearoyl-DL-dihydrolactocerebroside have not been fully characterized.[1]
Therefore, it is prudent to handle it as a potentially hazardous substance. Key safety
precautions include avoiding dust formation and preventing contact with skin and eyes.[1]
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Personal Protective Equipment (PPE) Requirements

A comprehensive PPE strategy is essential to minimize exposure. The following table outlines
the recommended PPE for handling N-Stearoyl-DL-dihydrolactocerebroside, particularly in
its powdered form.

Protection Type Recommended PPE Rationale

Safety glasses with side

shields or safety goggles. A

face shield should be worn in Protects against airborne
Eye and Face N )

addition to safety glasses or particles and splashes.

goggles if there is a splash

hazard.[2]

Chemical-resistant gloves )
o ) Prevents skin contact and
Hand (e.g., nitrile). Consider double- ]
) ) absorption.[1]
gloving for added protection.[2]

A laboratory coat or long- ] ]
) Protects skin from accidental
Body sleeved shirt and long pants.

[3]

contact with the powder.

Use in a well-ventilated area. If
Resnirat dust formation is likely, a Prevents inhalation of airborne
espiratory i ]
NIOSH-approved respirator particles.[3]

(e.g., N95) is recommended.[4]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is critical for safety and experimental integrity.

1. Preparation:

» Ensure the work area, typically a chemical fume hood or a designated bench with adequate
ventilation, is clean and uncluttered.

» Confirm that all necessary PPE is available and in good condition.

» Have spill control materials (e.g., absorbent pads, designated waste container) readily
accessible.
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2. Weighing and Aliquoting:

o Perform all manipulations that may generate dust, such as weighing, within a chemical fume
hood or a ventilated balance enclosure.

» Use non-sparking tools to handle the solid material.[1]

o To minimize dust, handle the compound gently and avoid rapid movements.

3. Solution Preparation:

« If preparing a solution, add the solid to the solvent slowly to prevent splashing.
o Cap containers securely immediately after use.

4. Post-Handling:

e Thoroughly clean the work area with an appropriate solvent and decontaminate all
equipment.

e Remove PPE in the correct order to avoid cross-contamination.

o Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.[1]

Disposal Plan

Proper waste management is a critical component of laboratory safety.
Waste Segregation and Collection:

 All solid waste contaminated with N-Stearoyl-DL-dihydrolactocerebroside, including used
PPE (gloves, etc.), weighing papers, and contaminated absorbent materials, should be
collected in a dedicated, clearly labeled, and sealed waste container.[1]

e Unused or excess chemical should be disposed of as chemical waste and not returned to the
original container.

o Empty containers should be rinsed thoroughly before disposal, with the rinseate collected as
chemical waste.[5]

Disposal Procedure:
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» Since the hazards are not fully known, N-Stearoyl-DL-dihydrolactocerebroside waste
should not be disposed of in the regular trash or down the sanitary sewer.

e The collected chemical waste must be disposed of through the institution's hazardous waste
management program. Follow all local, state, and federal regulations for hazardous waste
disposal.

Visual Workflow for Handling N-Stearoyl-DL-
dihydrolactocerebroside

The following diagram illustrates the key steps and decision points for the safe handling of N-
Stearoyl-DL-dihydrolactocerebroside.

Click to download full resolution via product page

Caption: Workflow for safe handling of N-Stearoyl-DL-dihydrolactocerebroside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling N-Stearoyl-
DL-dihydrolactocerebroside]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091782#personal-protective-equipment-for-handling-
n-stearoyl-dl-dihydrolactocerebroside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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